Cas no 2649047-14-1 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylbutanoic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylbutanoic acid
• CAS No: 2649047-14-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6588424
• PubChem ID: 165808859
• Update Time: 2025-07-19

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylbutanoic acid
• 2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-2-methylbutanoic acid
• EN300-1494206
• 2649047-14-1

• Inchi： 1S/C27H32N2O5/c1-3-27(2,25(31)32)29-24(30)18-14-8-9-17(18)15-28-26(33)34-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23H,3,8-9,14-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZGEXAXNZJOTRDQ-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(C)CC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylbutanoic acid

Latest Research Insights on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylbutanoic acid (CAS: 2649047-14-1)

The compound 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylbutanoic acid (CAS: 2649047-14-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of this compound as a versatile intermediate in peptide synthesis, particularly in the context of Fmoc (9-fluorenylmethoxycarbonyl) chemistry. The Fmoc-protected amino acid derivative facilitates the solid-phase peptide synthesis (SPPS) of complex peptides, owing to its stability under basic conditions and ease of deprotection. Researchers have optimized its synthesis route, achieving higher yields and purity, which is critical for scalable production in pharmaceutical applications.

In addition to its synthetic utility, preliminary investigations into the biological activity of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylbutanoic acid suggest its potential as a modulator of protein-protein interactions (PPIs). Structural analyses reveal that the cyclopentyl and methylbutanoic acid moieties confer conformational rigidity, enabling selective binding to target proteins. This property is being explored in the design of inhibitors for diseases such as cancer and neurodegenerative disorders, where PPIs play a pivotal role.

Furthermore, the compound's pharmacokinetic profile has been evaluated in preclinical models, demonstrating favorable absorption and metabolic stability. These findings underscore its potential as a lead compound for further optimization. Collaborative efforts between academic and industrial researchers are underway to explore its derivatives for enhanced efficacy and reduced off-target effects.

In conclusion, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylbutanoic acid (CAS: 2649047-14-1) represents a promising candidate in both synthetic and medicinal chemistry. Its dual role as a peptide synthesis intermediate and a potential therapeutic agent highlights its versatility. Future research directions include elucidating its mechanism of action in disease models and expanding its applications in targeted drug delivery systems.